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Compound of Interest

Compound Name: 15:0 Lyso PC

Cat. No.: B3067387 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 1-pentadecanoyl-sn-

glycero-3-phosphocholine (15:0 Lyso PC). Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling 15:0 Lyso PC, the following personal protective equipment is mandatory to

prevent exposure.[1][2][3]
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Protects against splashes and

dust formation.

Skin Protection

Chemical-impermeable gloves

(materials to be determined by

workplace-specific risk

assessment).[1][2] Fire/flame

resistant and impervious

clothing.[1]

Prevents skin contact with the

substance.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced. For

nuisance exposures, a type

P95 (US) or type P1 (EU EN

143) particle respirator is

recommended.[2]

Protects against inhalation of

dust or aerosols.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of 15:0 Lyso PC and the

safety of the laboratory environment.

Ventilation: Handle in a well-ventilated place to minimize inhalation of any dust or aerosols.

[1]

Handling Practices: Avoid contact with skin and eyes.[1][2][3] Prevent the formation of dust

and aerosols.[1][2][3] Use non-sparking tools to prevent ignition from electrostatic discharge.

[1]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][2] Keep the container

tightly closed.[1][2] Store separately from foodstuff containers or incompatible materials.[1]

Opened containers must be carefully resealed and kept upright.[2] The recommended

storage temperature is -20°C.[4]
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Emergency Procedures
In the event of exposure or a spill, follow these immediate first-aid and containment measures.

Emergency Scenario First-Aid / Spill Response

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill

Evacuate personnel to a safe area. Use

personal protective equipment. Avoid dust

formation. Remove all sources of ignition.

Prevent further leakage if safe to do so. Do not

let the chemical enter drains. Collect the spill

using spark-proof tools and place it in a suitable,

closed container for disposal.[1][2]

Disposal Plan
Proper disposal of 15:0 Lyso PC is essential to prevent environmental contamination.

General Guidance: Discharge into the environment must be avoided.[1]

Disposal of Unused Product: Offer surplus and non-recyclable solutions to a licensed

disposal company. The material can be dissolved or mixed with a combustible solvent and
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burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contaminated Packaging: Dispose of as unused product.[2]

Collection: Collect and arrange for disposal in suitable, closed containers.[1][2] Adhered or

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[1]

Experimental Workflow for Handling 15:0 Lyso PC
The following diagram outlines the standard operational workflow for handling 15:0 Lyso PC
from receipt to disposal.
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Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Ventilated Workspace
(Fume Hood)

3. Retrieve 15:0 Lyso PC
from -20°C Storage

4. Weigh or Measure
Required Amount

5. Perform Experiment

6. Decontaminate Workspace
and Equipment

7. Dispose of Waste
(Chemical Waste Stream)

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Standard operational workflow for handling 15:0 Lyso PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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